(S)-3-N-Cbz-Amino-pentanoic acid

• IUPAC Name: (3S)-3-(phenylmethoxycarbonylamino)pentanoic acid
• InChI: InChI=1S/C13H17NO4/c1-2-11(8-12(15)16)14-13(17)18-9-10-6-4-3-5-7-10/h3-7,11H,2,8-9H2,1H3,(H,14,17)(H,15,16)/t11-/m0/s1
• InChI Key: FVBDPMBKPSHZGD-NSHDSACASA-N
• Canonical SMILES: CCC(CC(=O)O)NC(=O)OCC1=CC=CC=C1
• Isomeric SMILES: CC[C@@H](CC(=O)O)NC(=O)OCC1=CC=CC=C1
• Molecular Formula: C13H17NO4
• Molecular Weight: 251.28 g/mol

Description

(S)-3-N-Cbz-Amino-pentanoic acid, also known as (S)-3-carboxy-N-benzyl-L-alanine, is a synthetic amino acid used in a variety of scientific research applications. It is an important building block for proteins and peptides, and has a wide range of biochemical and physiological effects.

Scientific Research Applications

(S)-3-N-Cbz-Amino-pentanoic acid is used in a variety of scientific research applications. It is used as a chiral building block for the synthesis of peptides and proteins, and is also used as a reagent in the synthesis of other synthetic amino acids. It is also used as a starting material for the synthesis of other compounds, such as amino acid derivatives and peptide mimetics. Additionally, it is used in the study of enzyme-catalyzed reactions and in the study of enzyme-inhibitor interactions.

Mechanism of Action

(S)-3-N-Cbz-Amino-pentanoic acid acts as a chiral building block for the synthesis of peptides and proteins. It is used as a starting material for the synthesis of other compounds, such as amino acid derivatives and peptide mimetics. Additionally, it is used in the study of enzyme-catalyzed reactions and in the study of enzyme-inhibitor interactions.
Biochemical and Physiological Effects
(S)-3-N-Cbz-Amino-pentanoic acid has been shown to have a wide range of biochemical and physiological effects. It has been shown to have an inhibitory effect on enzymes involved in the metabolism of amino acids, such as the enzyme tyrosine hydroxylase. Additionally, it has been shown to have an inhibitory effect on enzymes involved in the metabolism of fatty acids, such as the enzyme acyl-CoA oxidase. Additionally, it has been shown to have an inhibitory effect on enzymes involved in the metabolism of carbohydrates, such as the enzyme glucose-6-phosphatase.

Advantages and Limitations for Lab Experiments

(S)-3-N-Cbz-Amino-pentanoic acid has several advantages and limitations when used in lab experiments. One advantage is that it is a relatively stable compound and can be stored for long periods of time without degradation. Additionally, it is relatively easy to synthesize and can be used in a variety of reactions. However, one limitation is that it is relatively expensive and can be difficult to obtain in large quantities. Additionally, it can be toxic if ingested and should be handled with care.

Future Directions

There are several potential future directions for (S)-3-N-Cbz-Amino-pentanoic acid. One potential direction is to further explore its inhibitory effects on enzymes involved in the metabolism of amino acids, fatty acids, and carbohydrates. Additionally, it could be used as a starting material for the synthesis of other compounds, such as amino acid derivatives and peptide mimetics. Additionally, it could be used in the study of enzyme-catalyzed reactions and in the study of enzyme-inhibitor interactions. Finally, it could be used to further explore its potential applications in the field of medicine, such as in the development of drugs and therapeutic agents.

Synthesis Methods

The synthesis of (S)-3-N-Cbz-Amino-pentanoic acid is achieved through a two-step process. First, the desired (S)-3-carboxy-N-benzyl-L-alanine is synthesized from the reaction of the corresponding acid chloride and an amine, with the help of a base such as triethylamine. The second step is the conversion of the (S)-3-carboxy-N-benzyl-L-alanine to (S)-3-N-Cbz-Amino-pentanoic acid, which is achieved through a reaction with N-benzyloxycarbonyl-imidazole.